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Compound of Interest

Compound Name: 1,4-Phenylene diisocyanate

Cat. No.: B094882

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1,4-diisocyanatobenzene, a key
chemical intermediate. The document details its nomenclature, physicochemical properties,
primary applications in materials science, and its potential utility in bioconjugation and drug
development research. Furthermore, it outlines its toxicological profile and associated signaling
pathways, alongside illustrative experimental workflows.

Nomenclature and Synonyms

1,4-Diisocyanatobenzene is known by a variety of names in commercial and academic
literature. A comprehensive list of its synonyms and official identifiers is provided below to aid in
literature searches and material identification.
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Identifier Type Identifier Citation
IUPAC Name 1,4-diisocyanatobenzene [1]

CAS Number 104-49-4 [1]

EC Number 203-207-6

Abbreviation PPDI [2][3]
Synonyms p-Phenylene diisocyanate [1][2]

1,4-Phenylene diisocyanate

[1](2]

Benzene, 1,4-diisocyanato-

[4]

1,4-Benzenediisocyanate

[2]

para-Phenylene diisocyanate

[2]

Isocyanic acid, p-phenylene

ester

[2]

InChl

INChl=1S/C8HAN202/c11-5-9-
7-1-2-8(4-3-7)10-6-12/h1-4H

SMILES

C1=CC(=CC=C1N=C=0)N=C

=0

[4]

Physicochemical and Toxicological Properties

1,4-Diisocyanatobenzene is a white to pale yellow crystalline solid at room temperature.[1][4]

Its key physical, chemical, and toxicological properties are summarized in the tables below.

Physicochemical Data
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Property Value Citation
Molecular Formula CsHaN20:2 [31[5]
Molecular Weight 160.13 g/mol [31[5]
Melting Point 94-99 °C [61[7]
Boiling Point 260 °C (at 760 mmHgQ) [7]
110-112 °C (at 3.3 kPa) [3][5]I6]
Density ~1.17 g/cm?3 [31[5][6]
Vapor Pressure <0.01 mmHg (at 20 °C) [7]
Flash Point >113 °C (>235.4 °F)
N Insoluble in water; Soluble in
Solubility [2][4]
THF, acetone, ethyl acetate.
Toxicological Profile
Hazard Type Description Citation
Harmful if swallowed, in
Acute Toxicity contact with skin, or if inhaled. [8]
[8]
o Causes skin, eye, and
Irritation ) o [9][10]
respiratory system irritation.[9]
A potent respiratory and skin
Sensitization sensitizer. May cause allergy [O1[11]
or asthma symptoms.[9][11]
Lungs, respiratory system,
Target Organs [10]

eyes, skin.[10]

Chemical Reactivity and Applications

The core of 1,4-diisocyanatobenzene's utility lies in the high reactivity of its two isocyanate (-

NCO) functional groups. These groups are electrophilic and readily react with nucleophiles,
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particularly compounds containing active hydrogen atoms such as primary amines, alcohols,
and thiols. This reactivity is the foundation of its primary application in polymer chemistry and
suggests its potential in bioconjugation.

Polymer Synthesis

The most significant industrial use of 1,4-diisocyanatobenzene (PPDI) is as a monomer for the
synthesis of high-performance polyurethane elastomers.[2][3][12] Its small, symmetric, and
rigid structure creates highly organized hard segments within the polymer matrix, leading to
excellent phase separation from the soft segments (typically polyols).[2] This morphology
imparts exceptional properties to the resulting polyurethanes, including:

Superior dynamic mechanical performance.[3]

High abrasion, tear, and cut resistance.[3]

Excellent heat and moisture resistance.[2]

Low compression set, even at elevated temperatures.[2]

These properties make PPDI-based polyurethanes ideal for demanding applications such as
high-performance seals, gaskets, wheels, rollers, and other components subjected to harsh
mechanical and environmental stress.[2][3]

Bioconjugation and Cross-Linking

The ability of isocyanates to react with amine groups (e.g., on lysine residues) and thiol groups
(on cysteine residues) of proteins makes 1,4-diisocyanatobenzene a potential homobifunctional
cross-linking agent.[13] This application is less common than in polymer science but holds
potential for researchers in drug development and chemical biology. It can be used to:

» Stabilize Protein Complexes: Covalently linking interacting proteins to study their structure
and function.

e Enzyme Immobilization: Attaching enzymes to solid supports, a technique that can enhance
enzyme stability and reusability.[13]
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e Drug-Target Interaction Studies: Probing the binding sites of proteins by cross-linking a
ligand to its target.

Experimental Protocols

The following sections provide illustrative protocols for the synthesis of a polyurethane
elastomer and for the production of 1,4-diisocyanatobenzene. These are generalized
procedures and may require optimization for specific applications.

Synthesis of a PPDI-Based Polyurethane Elastomer

This protocol describes a typical two-step "prepolymer” method for synthesizing a polyurethane
elastomer.

e Prepolymer Formation:

o Adiol (e.g., polytetrahydrofuran) is charged into a reaction vessel equipped with a
mechanical stirrer, nitrogen inlet, and temperature control.

o The diol is heated and dried under vacuum to remove any residual water.

o Molten 1,4-diisocyanatobenzene (PPDI) is added to the reactor. The molar ratio of NCO
groups to OH groups is typically kept above 1 (e.g., 2:1) to ensure the prepolymer is
isocyanate-terminated.

o The reaction is allowed to proceed under a nitrogen atmosphere at a controlled
temperature (e.g., 80-90 °C) until the desired isocyanate content is reached, as
determined by titration.

e Chain Extension (Curing):
o The resulting isocyanate-terminated prepolymer is cooled slightly.

o A chain extender, typically a short-chain diol (e.g., 1,4-butanediol), is added to the
prepolymer with vigorous mixing.[2] A catalyst, such as dibutyltin dilaurate, may be used.
[13]
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o The mixture is then poured into a preheated mold and cured at an elevated temperature
until the polymerization is complete and the material develops its final mechanical
properties.

Laboratory-Scale Synthesis of 1,4-Diisocyanatobenzene

The industrial production of 1,4-diisocyanatobenzene typically involves the phosgenation of p-
phenylenediamine.[2] This process uses highly toxic phosgene gas. The following is a
conceptual representation of this synthesis route. This reaction should only be performed by
trained professionals in a well-ventilated fume hood with appropriate safety measures.

» Salt Formation: p-Phenylenediamine is reacted with hydrochloric acid in an aqueous medium
to form p-phenylenediamine dihydrochloride.

e Phosgenation: The resulting slurry of the dihydrochloride salt in an inert solvent (e.g.,
toluene) is then reacted with phosgene (COCI2). This reaction is typically carried out in
stages at controlled temperatures.

o Work-up and Purification: After the reaction is complete, excess phosgene and solvent are
removed. The crude 1,4-diisocyanatobenzene is then purified, typically by distillation or
recrystallization, to yield the final product.

Signaling Pathways and Experimental Workflows

The high reactivity of diisocyanates is also responsible for their primary toxicological effect:
sensitization. The following diagrams illustrate the proposed biological pathway for this
sensitization and a typical workflow for its use as a cross-linker.
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Figure 1. Proposed Signaling Pathway for Diisocyanate-Induced Asthma

Click to download full resolution via product page

Caption: Proposed mechanism of diisocyanate-induced sensitization.[14]

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b094882?utm_src=pdf-body-img
https://www.researchgate.net/figure/Predicted-mechanism-for-the-effects-of-isocyanate-in-the-development-of-isocyanate_fig1_51733409
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094882?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

I
Prepare Reaction Buffer i
(pH 7-9, Amine-Free) ]

|

I

I

Protein B Solution

Preparation

Protein A Solution

:

Add 1,4-Diisocyanatobenzene

:

Incubate
(e.g., 1-2 hours, RT)

.
I
I
I
I
I
I
I
I
I
I
I
I
I

g . I

(in organic solvent) :
|
I
|
I
|
I
|
I
|
I
|
I
|
I
J

Quench Reaction
(e.g., with Tris or Glycine)

Analyze Products
(e.g., SDS-PAGE, Mass Spec)

Analysis

Figure 2. General Workflow for Protein Cross-Linking

Click to download full resolution via product page
Caption: Workflow for using 1,4-diisocyanatobenzene as a cross-linker.

Conclusion

1,4-Diisocyanatobenzene is a highly reactive and versatile chemical intermediate with
significant industrial importance in the production of high-performance polyurethanes. Its well-
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defined, rigid structure provides unique mechanical and thermal properties to these materials.
For researchers in the life sciences, its reactivity offers opportunities as a tool for
bioconjugation and the study of protein interactions, although its potent sensitizing properties
necessitate careful handling and adherence to strict safety protocols. Further research may
expand its applications in the development of novel biomaterials and therapeutic conjugates.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/product/b094882#synonyms-and-nomenclature-for-1-4-diisocyanatobenzene
https://www.benchchem.com/product/b094882#synonyms-and-nomenclature-for-1-4-diisocyanatobenzene
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b094882?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094882?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

